Cas no 2171936-97-1 (3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid)

• Product Name: 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid
• CAS No: 2171936-97-1
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6035307
• PubChem ID: 165801395
• Update Time: 2025-10-28

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid
• 2171936-97-1
• EN300-1485248
• 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]acetamido}-2-methylbutanoic acid

• Inchi： 1S/C28H34N2O5/c1-18(26(32)33)19(2)29-25(31)16-28(14-8-3-9-15-28)30-27(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24H,3,8-9,14-17H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： OKEKTFRGUGFWGM-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1(CC(NC(C)C(C(=O)O)C)=O)CCCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid

Introduction to 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic Acid (CAS No. 2171936-97-1)

The compound 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid, identified by its CAS number 2171936-97-1, represents a significant advancement in the field of medicinal chemistry. This intricate molecular structure, characterized by its complex amino acid derivative and fluorinated aromatic group, has garnered considerable attention for its potential applications in therapeutic research and drug development.

At the core of this compound's functionality lies its dual-modular design, integrating a fluorenylmethoxycarbonyl (Fmoc) protecting group with a cyclohexylacetamide moiety. The Fmoc group is widely recognized in peptide synthesis for its stability and ease of removal, making it an invaluable tool in the construction of complex biomolecules. The cyclohexylacetamide segment contributes to the compound's solubility and bioavailability, enhancing its suitability for biological assays and pharmacokinetic studies.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to better understand the binding mechanisms of such compounds. Studies indicate that the fluorenylmethoxycarbonyl moiety can significantly influence the compound's affinity for target proteins, potentially modulating enzyme activity or receptor binding. This has opened new avenues for designing molecules with enhanced therapeutic profiles.

The structural features of 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid also make it a promising candidate for use in drug discovery pipelines targeting neurological disorders. The presence of both hydrophobic and polar regions within its structure suggests that it may exhibit favorable pharmacokinetic properties, including improved blood-brain barrier penetration. Preliminary simulations have shown that this compound can interact with a variety of protein targets, including those implicated in neurodegenerative diseases.

In vitro studies have begun to unravel the potential biological activities of this compound. Initial experiments suggest that it may possess inhibitory effects on certain kinases, which are critical targets in cancer therapy. The combination of the Fmoc group and the cyclohexylacetamide moiety appears to enhance binding affinity, potentially leading to more potent inhibitory effects compared to simpler analogs. These findings are particularly intriguing given the growing interest in fluorinated compounds for their enhanced metabolic stability and bioavailability.

The synthesis of such complex molecules requires meticulous attention to detail and advanced synthetic techniques. Modern methodologies, including solid-phase peptide synthesis and flow chemistry, have made it feasible to construct intricate structures like this one with high yields and purity. The use of automated systems has further streamlined the process, reducing human error and increasing reproducibility.

The role of computational tools in optimizing synthetic routes cannot be overstated. Molecular modeling software allows researchers to predict reaction outcomes and identify optimal conditions before conducting experimental trials. This approach not only saves time but also minimizes waste, aligning with the principles of green chemistry. For instance, simulations have indicated that certain modifications to the synthetic pathway could significantly improve yield while reducing byproduct formation.

Ethical considerations are also paramount in medicinal chemistry research. Ensuring that synthetic processes are environmentally sustainable is a key focus area. Researchers are increasingly exploring biocatalytic methods and renewable feedstocks to reduce the ecological footprint of drug development. The synthesis of 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylacetamido}-2-methylbutanoic acid exemplifies these efforts, with several alternative routes being investigated to minimize hazardous waste generation.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural properties make it an attractive candidate for use in materials science, particularly in the development of advanced polymers and coatings. The fluorinated aromatic group imparts thermal stability and chemical resistance, while the amino acids derivatives contribute to flexibility and biodegradability.

Ongoing research is exploring novel ways to leverage this compound's properties for diagnostic purposes as well. Functionalized derivatives could serve as probes for imaging techniques or as substrates in enzyme-linked immunosorbent assays (ELISAs). Such applications would greatly enhance our ability to detect and quantify biological markers associated with various diseases.

The future prospects for this compound are promising, with several collaborative projects underway aimed at expanding its therapeutic potential. By integrating insights from multiple disciplines—such as organic chemistry, biochemistry, and computational biology—researchers hope to unlock new therapeutic strategies that could benefit patients worldwide.